Cas no 2680828-91-3 (2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid)

• Product Name: 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid
• CAS No: 2680828-91-3
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5778481
• PubChem ID: 165919487
• Update Time: 2025-06-20

2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284796
• 2680828-91-3
• 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid

• Inchi： 1S/C15H20N2O3/c1-10(18)17(11-6-7-15(2,3)9-11)13-12(14(19)20)5-4-8-16-13/h4-5,8,11H,6-7,9H2,1-3H3,(H,19,20)
• InChI Key： INDXHVKFZJWARN-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C(C(=O)O)=CC=CN=1)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid

Introduction to 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid (CAS No. 2680828-91-3)

2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid (CAS No. 2680828-91-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids and features a unique structural arrangement that includes a cyclopentyl ring and an acetamido group. The combination of these functional groups imparts specific chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structure of 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid is characterized by its pyridine core, which is a six-membered heterocyclic ring containing one nitrogen atom. The carboxylic acid group attached to the pyridine ring at the 3-position provides the compound with acidic properties and potential for forming salts or esters. The acetamido group, attached to the nitrogen atom of the pyridine ring, introduces additional functionality and can influence the compound's solubility, stability, and biological activity.

Recent studies have focused on the synthesis of 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid using various methodologies. One notable approach involves the reaction of 3-chloropyridine-3-carboxylic acid with N-(3,3-dimethylcyclopentyl)acetamide in the presence of a suitable base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid has been extensively investigated in both in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, it has demonstrated selective binding to specific receptors, which could be leveraged to develop targeted therapies with reduced side effects.

In the context of drug discovery, 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid has been evaluated for its pharmacokinetic properties. Research has indicated that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral medication. The compound's ability to cross the blood-brain barrier (BBB) has also been explored, suggesting its potential application in central nervous system (CNS) disorders.

Furthermore, 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid has shown promise in preclinical studies for its anti-cancer properties. In vitro assays have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival.

The safety profile of 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid has been assessed through a series of toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-[N-(3,3-dimethylcyclopentyl)acetamido]pyridine-3-carboxylic acid (CAS No. 2680828-91-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in treating various diseases.